4'-Hydroxy Diclofenac-13C6
4'-Hydroxy Diclofenac-13C6
4'-hydroxydiclofenac is a monocarboxylic acid that is the 4'-hydroxylated metabolite of diclofenac. It has a role as a drug metabolite and an allergen. It is a monocarboxylic acid, a dichlorobenzene, a secondary amino compound and a member of phenols. It is functionally related to a diclofenac.
Brand Name:
Vulcanchem
CAS No.:
1189656-64-1
VCID:
VC0023713
InChI:
InChI=1S/C14H11Cl2NO3/c15-10-6-9(18)7-11(16)14(10)17-12-4-2-1-3-8(12)5-13(19)20/h1-4,6-7,17-18H,5H2,(H,19,20)
SMILES:
C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=C(C=C2Cl)O)Cl
Molecular Formula:
C14H11Cl2NO3
Molecular Weight:
312.1 g/mol
4'-Hydroxy Diclofenac-13C6
CAS No.: 1189656-64-1
Cat. No.: VC0023713
Molecular Formula: C14H11Cl2NO3
Molecular Weight: 312.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4'-hydroxydiclofenac is a monocarboxylic acid that is the 4'-hydroxylated metabolite of diclofenac. It has a role as a drug metabolite and an allergen. It is a monocarboxylic acid, a dichlorobenzene, a secondary amino compound and a member of phenols. It is functionally related to a diclofenac. |
|---|---|
| CAS No. | 1189656-64-1 |
| Molecular Formula | C14H11Cl2NO3 |
| Molecular Weight | 312.1 g/mol |
| IUPAC Name | 2-[2-(2,6-dichloro-4-hydroxyanilino)phenyl]acetic acid |
| Standard InChI | InChI=1S/C14H11Cl2NO3/c15-10-6-9(18)7-11(16)14(10)17-12-4-2-1-3-8(12)5-13(19)20/h1-4,6-7,17-18H,5H2,(H,19,20) |
| Standard InChI Key | KGVXVPRLBMWZLG-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=C(C=C2Cl)O)Cl |
| Canonical SMILES | C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=C(C=C2Cl)O)Cl |
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